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Compound of Interest

Compound Name: 1-Bromoheptane

Cat. No.: B155011 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of 1-Bromoheptane, a flammable and potentially irritating chemical.

Adherence to these procedural steps is critical for minimizing risk and ensuring a safe

laboratory environment.

I. Personal Protective Equipment (PPE)
When handling 1-Bromoheptane, the use of appropriate personal protective equipment is

mandatory to prevent exposure.[1][2][3]

PPE Category Specification

Eye/Face Protection

Chemical safety goggles or a face shield,

compliant with OSHA's 29 CFR 1910.133 or

European Standard EN166, must be worn.[1][4]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat or impervious clothing are

required to prevent skin contact.[1][4][5]

Respiratory Protection

In case of inadequate ventilation or potential for

inhalation of vapors, a NIOSH/MSHA or

European Standard EN 149 approved respirator

with appropriate cartridges should be used.[1][4]
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II. Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial for preventing accidents and ensuring

the integrity of the chemical.

A. Handling Protocol:

Ventilation: Always handle 1-Bromoheptane in a well-ventilated area, preferably within a

chemical fume hood.[6]

Ignition Sources: As 1-Bromoheptane is a flammable liquid and its vapors can form

explosive mixtures with air, keep it away from heat, sparks, open flames, and other ignition

sources.[6][7][8] Use spark-proof tools and explosion-proof equipment.[1][8]

Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[1]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the handling area.[7]

Avoid Contact: Take measures to avoid contact with eyes, skin, and clothing, and prevent the

inhalation of vapor or mist.[1][4]

B. Storage Protocol:

Container: Store in a tightly closed container.[1][7] Opened containers must be carefully

resealed and kept upright to prevent leakage.[4]

Location: Store in a cool, dry, and well-ventilated area designated as a flammables area.[1]

[8]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[1][7]

III. Emergency Procedures: First Aid and Spill
Management
Immediate and appropriate responses to emergencies can significantly mitigate harm.
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A. First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][7]

Skin Contact

Remove contaminated clothing and shoes.

Flush the skin with plenty of water for at least 15

minutes. Seek medical attention.[1][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][7]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

aid.[1][4]

B. Spill and Leak Protocol:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Remove all sources of ignition.[1]

Containment: Prevent the spill from entering drains or waterways. Use inert absorbent

materials such as sand, earth, or vermiculite to contain the spill.[7]

Collection: Soak up the spilled material with the inert absorbent. Place the mixture into a

suitable, closed, and properly labeled container for disposal as hazardous waste.[6][7] Use

spark-proof tools for collection.[1]

IV. Disposal Plan
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Proper disposal of 1-Bromoheptane is critical to prevent environmental contamination and

comply with regulations. It must be disposed of as hazardous waste.[3]

Waste Classification: 1-Bromoheptane is classified as a halogenated organic waste. It

should be collected separately from non-halogenated waste streams.[8]

Containerization: Collect waste 1-Bromoheptane and any contaminated materials in a

designated, properly sealed, and clearly labeled hazardous waste container.[3] The container

should be kept closed when not in use.[7]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and specify the

contents, including "1-Bromoheptane."[3]

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area that is cool, dry, and well-ventilated, away from incompatible materials.[3]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and certified waste disposal company. The recommended method of

disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.

[3][4][9]

V. Quantitative Data
The following table summarizes key quantitative data for 1-Bromoheptane.

Property Value

Molecular Formula C₇H₁₅Br[6]

Molecular Weight 179.1 g/mol [6]

Appearance Colorless liquid[1][10]

Boiling Point 180 °C / 356 °F @ 760 mmHg[6][8]

Melting Point -58 °C / -72.4 °F[6][8]

Flash Point 60 °C / 140 °F[8]

Specific Gravity 1.140[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b155011?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromonaphthalene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b155011?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b155011?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromonaphthalene_A_Guide_for_Laboratory_Professionals.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b155011?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromonaphthalene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromonaphthalene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromonaphthalene_A_Guide_for_Laboratory_Professionals.pdf
https://pallavchemicals.com/msds/15688737731-Bromo%20Heptane.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b155011?utm_src=pdf-body
https://www.otago.ac.nz/__data/assets/pdf_file/0015/505401/laboratory-chemical-waste-disposal-guidelines.pdf
https://www.otago.ac.nz/__data/assets/pdf_file/0015/505401/laboratory-chemical-waste-disposal-guidelines.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.otago.ac.nz/__data/assets/pdf_file/0015/505401/laboratory-chemical-waste-disposal-guidelines.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.otago.ac.nz/__data/assets/pdf_file/0015/505401/laboratory-chemical-waste-disposal-guidelines.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


VI. Workflow for Safe Handling of 1-Bromoheptane
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Caption: Logical workflow for the safe handling of 1-Bromoheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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